Cas no 67046-05-3 (4-butylmorpholine 4-oxide)

4-butylmorpholine 4-oxide structure
4-butylmorpholine 4-oxide structure
Product Name:4-butylmorpholine 4-oxide
CAS No:67046-05-3
MF:C8H17NO2
MW:159.2260825634
CID:889394
PubChem ID:324907
Update Time:2025-04-19

4-butylmorpholine 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-butylmorpholine 4-oxide
    • 4-butyl-4-oxidomorpholin-4-ium
    • 4-butyl-morpholine 4-oxide
    • 4-Butylmorpholin-N-oxid
    • AC1L8AYS
    • NSC291889
    • DTXSID90315094
    • SCHEMBL8846944
    • 67046-05-3
    • 4-Butyl-4-oxo-1,4lambda~5~-oxazinane
    • NSC-291889
    • Inchi: 1S/C8H17NO2/c1-2-3-4-9(10)5-7-11-8-6-9/h2-8H2,1H3
    • InChI Key: RZZOSSSBINRZCX-UHFFFAOYSA-N
    • SMILES: O1CC[N+](CC1)(CCCC)[O-]

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • PSA: 32.29
  • LogP: 1.09010
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